Cas no 872630-11-0 (2-fluoro-N-(3-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide)

• Product Name: 2-fluoro-N-(3-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide
• CAS No: 872630-11-0
• MF: C₁₈H₁₄FN₃OS
• MW: 339.386665821075
• CID: 6467285
• PubChem ID: 7151251
• Update Time: 2025-05-30

2-fluoro-N-(3-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(3-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide
• N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-fluorobenzamide
• AKOS024617965
• SR-01000909581-1
• 2-fluoro-N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide
• F1897-0134
• 872630-11-0
• SR-01000909581
• N-[3-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2-fluorobenzamide

• Inchi： 1S/C18H14FN3OS/c19-15-7-2-1-6-14(15)17(23)20-13-5-3-4-12(10-13)16-11-22-8-9-24-18(22)21-16/h1-7,10-11H,8-9H2,(H,20,23)
• InChI Key： KGNNQFHDXQLAPH-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3C=CC=C(C=3)NC(C3C=CC=CC=3F)=O)=CN2CC1

Computed Properties

• Exact Mass: 339.08416141g/mol
• Monoisotopic Mass: 339.08416141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-fluoro-N-(3-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide

Comprehensive Overview of 2-fluoro-N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide (CAS No. 872630-11-0)

2-fluoro-N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide (CAS No. 872630-11-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its imidazo[2,1-b][1,3]thiazole core, which is known for its bioactive properties.

The molecular formula of 2-fluoro-N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide includes a fluorine substituent, which enhances its metabolic stability and binding affinity in biological systems. This feature makes it a valuable candidate for medicinal chemistry studies, especially in the design of enzyme inhibitors or receptor modulators. The compound's CAS No. 872630-11-0 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key areas where 2-fluoro-N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide is studied is its potential role in targeting specific cellular pathways. For instance, researchers are investigating its interactions with kinases or other signaling proteins, which are critical in diseases like cancer and inflammatory disorders. The compound's benzamide moiety further contributes to its versatility, allowing for structural modifications to optimize pharmacological activity.

In addition to its pharmaceutical applications, 2-fluoro-N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide is also of interest in material science. Its conjugated system and heterocyclic framework make it a potential candidate for organic electronic devices, such as sensors or light-emitting diodes (LEDs). The compound's imidazo[2,1-b][1,3]thiazole ring system is particularly noteworthy for its electron-rich properties, which can be harnessed in optoelectronic applications.

The synthesis of 2-fluoro-N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce the fluoro substituent, ensuring high yield and purity. The compound's CAS No. 872630-11-0 is a crucial identifier for sourcing high-quality samples from chemical suppliers.

From a commercial perspective, the demand for 2-fluoro-N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide is driven by its potential in drug development pipelines. Pharmaceutical companies and academic institutions are actively exploring its derivatives to identify novel therapeutic agents. The compound's benzamide scaffold is particularly attractive for designing small-molecule drugs with improved bioavailability and target specificity.

Environmental and safety considerations are also paramount when working with 2-fluoro-N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize risks. Researchers are encouraged to consult safety data sheets (SDS) and regulatory guidelines when using this compound in laboratory settings.

In summary, 2-fluoro-N-(3-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide (CAS No. 872630-11-0) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, including the imidazo[2,1-b][1,3]thiazole core and fluoro substituent, make it a valuable subject of ongoing research. As scientific interest in this compound grows, its role in advancing drug discovery and organic electronics is expected to expand further.